Cas no 65902-13-8 (Carbamothioic acid, dimethyl-, S-1-naphthalenyl ester)

• Product Name: Carbamothioic acid, dimethyl-, S-1-naphthalenyl ester
• CAS No: 65902-13-8
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 1705267
• PubChem ID: 17748131
• Update Time: 2025-04-21

Carbamothioic acid, dimethyl-, S-1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, dimethyl-, S-1-naphthalenyl ester
• S-naphthalen-1-yl N,N-dimethylcarbamothioate
• SCHEMBL11763563
• DTXSID00589946
• S-Naphthalen-1-yl dimethylcarbamothioate
• 65902-13-8

• Inchi： 1S/C13H13NOS/c1-14(2)13(15)16-12-9-5-7-10-6-3-4-8-11(10)12/h3-9H,1-2H3
• InChI Key： XBWXQMLMNCVHTF-UHFFFAOYSA-N
• SMILES： S(C(N(C)C)=O)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 231.07189
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31